Cas no 1020489-33-1 (N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide
• CAS No: 1020489-33-1
• MF: C₂₁H₁₈N₄OS₂
• MW: 406.523821353912
• CID: 6171406
• PubChem ID: 25281611
• Update Time: 2025-10-31

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide
• VU0630478-1
• F5030-0142
• N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide
• N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]-2-methylsulfanylbenzamide
• AKOS016391123
• 1020489-33-1

• Inchi： 1S/C21H18N4OS2/c1-14-12-19(23-20(26)16-10-6-7-11-18(16)27-2)25(24-14)21-22-17(13-28-21)15-8-4-3-5-9-15/h3-13H,1-2H3,(H,23,26)
• InChI Key： RCILPJFEVQWHCY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1N1C(=CC(C)=N1)NC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 406.09220356g/mol
• Monoisotopic Mass: 406.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide: A Comprehensive Overview

The compound with CAS No 1020489-33-1, known as N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines a benzamide moiety with a pyrazole ring and a thiazole group. The presence of these functional groups endows the compound with unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The pyrazole ring, in particular, has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The thiazole group further enhances the compound's versatility, as it is known to contribute to both structural stability and functional diversity. The methylsulfanyl group attached to the benzene ring adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.

One of the most promising aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, studies have demonstrated that N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-(methylsulfanyl)benzamide exhibits potent antioxidant activity, which could be beneficial in treating conditions associated with oxidative damage, such as neurodegenerative diseases.

In addition to its therapeutic potential, this compound has also been investigated for its role in enzyme inhibition. Recent findings suggest that it may act as a selective inhibitor of certain kinases, which are key players in cell signaling pathways. This property makes it a valuable tool in the study of signal transduction mechanisms and opens up new avenues for drug development targeting diseases such as cancer.

The synthesis of N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-carbonyl]benzamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the pyrazole ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the synthesis process.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under different conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for evaluating its suitability as a drug candidate.

Looking ahead, the future of N-[3-methyl...-benzamide lies in its continued exploration for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into its mechanism of action and efficacy in preclinical models. As our understanding of this compound deepens, it holds the promise of becoming an important addition to the arsenal of modern medicine.